Cas no 1209296-11-6 (Ethyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate)

• Product Name: Ethyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate
• CAS No: 1209296-11-6
• MF: C₈H₁₂F₃NO₂
• MW: 211.181592941284
• MDL: MFCD12913295
• CID: 5167322
• Update Time: 2025-06-08

Ethyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate
• ethyl4-(trifluoromethyl)pyrrolidine-3-carboxylate
• 3-Pyrrolidinecarboxylic acid, 4-(trifluoromethyl)-, ethyl ester
• Ethyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate

• MDL： MFCD12913295
• Inchi： 1S/C8H12F3NO2/c1-2-14-7(13)5-3-12-4-6(5)8(9,10)11/h5-6,12H,2-4H2,1H3
• InChI Key： IVCFRARIWGMGRC-UHFFFAOYSA-N
• SMILES： FC(C1CNCC1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Ethyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate

Comprehensive Overview of Ethyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 1209296-11-6)

Ethyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate (CAS No. 1209296-11-6) is a highly versatile organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolidine derivative is characterized by its unique trifluoromethyl group, which enhances its reactivity and stability, making it a valuable intermediate in synthetic chemistry. The compound's molecular structure, featuring an ethyl ester and a pyrrolidine ring, allows for diverse applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like Ethyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate has surged due to their exceptional biological activity and metabolic stability. Researchers are particularly interested in its potential as a building block for small-molecule drugs, especially in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The trifluoromethyl group is known to improve lipophilicity and bioavailability, addressing key challenges in modern drug design.

The synthesis of Ethyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Advanced techniques such as flow chemistry and catalyzed asymmetric synthesis have been explored to optimize yield and enantioselectivity. These innovations align with the growing trend toward green chemistry and sustainable manufacturing, which are critical considerations for industries aiming to reduce environmental impact.

From an analytical perspective, CAS No. 1209296-11-6 is often characterized using NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. Its physical properties, such as melting point and solubility, are well-documented, facilitating its use in formulation studies. The compound's compatibility with various organic solvents and reaction conditions further underscores its utility in high-throughput screening and combinatorial chemistry.

Beyond pharmaceuticals, Ethyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate has shown promise in agrochemical applications. Its structural motifs are being investigated for the development of next-generation pesticides and herbicides, leveraging the trifluoromethyl group's ability to enhance target specificity and resistance management. This aligns with global efforts to address food security and sustainable agriculture, topics frequently searched by stakeholders in the field.

In the context of intellectual property, several patents highlight the compound's utility in proprietary formulations, reflecting its commercial potential. Regulatory agencies such as the FDA and EMA have stringent guidelines for fluorinated compounds, necessitating rigorous safety assessments and toxicological studies. These aspects are critical for researchers and manufacturers navigating the drug approval process.

As the scientific community continues to explore Ethyl 4-(trifluoromethyl)pyrrolidine-3-carboxylate, its role in precision medicine and personalized therapeutics is becoming increasingly evident. The compound's adaptability to structure-activity relationship (SAR) studies makes it a cornerstone in medicinal chemistry. With ongoing advancements in computational modeling and AI-driven drug discovery, the future applications of this pyrrolidine derivative are poised to expand even further.